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Compound of Interest

Compound Name: SB-222200

Cat. No.: B1680810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of SB-222200. The following procedural guidance is designed to answer specific operational

questions, ensuring the safe management of this compound from receipt to disposal.

I. Compound Overview and Safety Data Summary
SB-222200 is a potent and selective NK-3 receptor antagonist.[1] As with any research

chemical, it should be handled with care by trained personnel in a laboratory setting. While a

comprehensive Safety Data Sheet (SDS) for SB-222200 is not readily available in the public

domain, the following recommendations are based on best practices for handling solid,

powdered chemical compounds of a similar nature.
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Parameter Value Source/Comment

GHS Hazard Classification Data not available
Assume hazardous until a full

risk assessment is completed.

Acute Toxicity (Oral) Data not available
Handle with care to avoid

ingestion.

Skin Corrosion/Irritation Data not available Avoid direct skin contact.

Serious Eye Damage/Irritation Data not available
Wear appropriate eye

protection.

Occupational Exposure Limits Data not available

Handle in a well-ventilated

area or with local exhaust

ventilation.

II. Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical when handling SB-222200 to

minimize exposure.

Minimum Required PPE:

Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be

worn in addition to goggles when there is a risk of splashing.

Hand Protection: Wear nitrile gloves. Double-gloving is recommended as a best practice.

Gloves should be changed immediately if they become contaminated.

Body Protection: A standard laboratory coat is required to protect skin and clothing.

Respiratory Protection: All handling of powdered SB-222200 should be conducted within a

certified chemical fume hood to prevent inhalation of dust particles.

III. Step-by-Step Operational Plan
This section outlines the procedural steps for the safe handling of SB-222200 throughout the

experimental workflow.
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A. Receiving and Storage:

Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area, away from incompatible materials.

B. Weighing and Aliquoting (Solid Form):

Preparation: This procedure must be performed inside a chemical fume hood.

Equipment: Use a dedicated, clean weighing vessel and spatula.

Weighing: Carefully transfer the desired amount of SB-222200 to the weighing vessel,

minimizing the creation of dust.

Sealing: Immediately and securely seal the primary container after weighing.

Cleaning: Clean the spatula and weighing area thoroughly after use.

C. Dissolving the Compound:

Solvent Selection: Consult your experimental protocol for the appropriate solvent.

Procedure: In a chemical fume hood, add the solvent to the vessel containing the weighed

SB-222200.

Mixing: Gently swirl or vortex the solution until the compound is fully dissolved. Avoid

splashing.

Labeling: Clearly label the container with the compound name, concentration, solvent, and

date of preparation.

IV. Disposal Plan
Proper disposal of chemical waste is crucial to ensure environmental safety and regulatory

compliance.
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A. Waste Segregation:

Solid Waste: Unused or expired solid SB-222200 should be collected in a designated,

labeled hazardous waste container.

Liquid Waste: Solutions containing SB-222200 should be collected in a separate, labeled

hazardous waste container. Do not mix with other incompatible waste streams.

Contaminated Materials: All disposable materials that have come into contact with SB-
222200 (e.g., gloves, weighing paper, pipette tips) should be disposed of as solid chemical

waste.

B. Disposal Procedure:

Collection: Collect all SB-222200 waste in appropriately labeled, sealed, and leak-proof

containers.

Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste," the

chemical name (SB-222200), and the primary hazard.

Institutional Guidelines: Follow all institutional and local regulations for the disposal of

chemical waste. Contact your institution's Environmental Health and Safety (EHS)

department for specific guidance and to arrange for waste pickup. In the absence of specific

institutional guidelines, non-hazardous solid chemical waste may be disposed of in regular

trash, and some non-hazardous liquids may be suitable for drain disposal with copious

amounts of water, but this should be confirmed with your EHS department.[2]

V. Experimental Workflow Diagram
The following diagram illustrates the key stages of the safe handling workflow for SB-222200.
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Caption: Safe handling workflow for SB-222200.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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